1-(3,5-dimethylphenyl)-4-(3-ethoxy-4-hydroxybenzyl)-2-piperazinone

• IUPAC Name: 1-(3,5-dimethylphenyl)-4-[(3-ethoxy-4-hydroxyphenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C21H26N2O3/c1-4-26-20-12-17(5-6-19(20)24)13-22-7-8-23(21(25)14-22)18-10-15(2)9-16(3)11-18/h5-6,9-12,24H,4,7-8,13-14H2,1-3H3
• InChI Key: ZVCYTZBCSQNWNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(C(=O)C2)C3=CC(=CC(=C3)C)C)O
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-(3,5-dimethylphenyl)-4-(3-ethoxy-4-hydroxybenzyl)-2-piperazinone, commonly known as DMPEP, is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in pharmacology and neuroscience. DMPEP belongs to the class of piperazinone compounds and is structurally similar to the well-known psychoactive substance, MDMA. However, unlike MDMA, DMPEP has not been extensively studied for its psychoactive effects and is primarily being investigated for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of DMPEP is not yet fully understood. However, it is believed that DMPEP may act as a serotonin and dopamine releaser, similar to MDMA. This means that DMPEP may increase the levels of these neurotransmitters in the brain, leading to increased feelings of well-being, euphoria, and sociability.
Biochemical and Physiological Effects:
DMPEP has been shown to have a variety of biochemical and physiological effects in animal studies. These effects include increased locomotor activity, elevated body temperature, and changes in heart rate and blood pressure. DMPEP has also been shown to increase the levels of certain hormones, such as oxytocin and prolactin, which are involved in social bonding and lactation.

Advantages and Limitations for Lab Experiments

One advantage of using DMPEP in lab experiments is its structural similarity to MDMA, which allows for comparisons to be made between the two compounds. Additionally, DMPEP has been shown to have a lower toxicity profile than MDMA, making it a potentially safer alternative for research purposes. However, one limitation of using DMPEP in lab experiments is its limited availability and high cost, which may limit its widespread use in research.

Future Directions

There are several potential future directions for research on DMPEP. One area of interest is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Another area of interest is its potential as a tool for studying the neurochemical basis of social behavior and bonding. Additionally, further research is needed to fully understand the mechanism of action of DMPEP and its potential effects on the brain and body.

Synthesis Methods

The synthesis of DMPEP involves several chemical reactions and requires specialized equipment and knowledge in organic chemistry. One of the most common methods for synthesizing DMPEP involves the reaction of 3,5-dimethylphenylacetic acid with 3-ethoxy-4-hydroxybenzaldehyde in the presence of a catalyst, followed by the addition of piperazine and a dehydrating agent. The resulting product is then purified through a series of extraction and chromatography techniques.

Scientific Research Applications

DMPEP has been primarily studied for its potential applications in pharmacology and neuroscience. Preliminary studies suggest that DMPEP may have an effect on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood, cognition, and behavior. DMPEP has also been shown to have potential as a treatment for certain neurological disorders, such as Parkinson's disease and depression.